Cas no 61532-42-1 (4-Piperidinemethanol, 4-phenyl-1-(3,3,3-triphenylpropyl)-, hydrochloride)

• Product Name: 4-Piperidinemethanol, 4-phenyl-1-(3,3,3-triphenylpropyl)-, hydrochloride
• CAS No: 61532-42-1
• MF: C₃₃H₃₆ClNO
• MW: 498.098048210144
• CID: 475977
• PubChem ID: 20370855
• Update Time: 2025-04-19

4-Piperidinemethanol, 4-phenyl-1-(3,3,3-triphenylpropyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol, 4-phenyl-1-(3,3,3-triphenylpropyl)-, hydrochloride
• [4-phenyl-1-(3,3,3-triphenylpropyl)piperidin-4-yl]methanol,hydrochloride
• SCHEMBL11600972
• ARNWCDBDTFHADK-UHFFFAOYSA-N
• DTXSID50606278
• [4-Phenyl-1-(3,3,3-triphenylpropyl)piperidin-4-yl]methanol--hydrogen chloride (1/1)
• 1-(3,3,3-triphenylpropyl)-4-phenyl-4-piperidinemethanol hydrochloride
• 61532-42-1
• 1-(3,3,3-triphenylpropyl)-4-(phenyl)-4-piperidinemethanol hydrochloride

• Inchi： 1S/C33H35NO.ClH/c35-27-32(28-13-5-1-6-14-28)21-24-34(25-22-32)26-23-33(29-15-7-2-8-16-29,30-17-9-3-10-18-30)31-19-11-4-12-20-31;/h1-20,35H,21-27H2;1H
• InChI Key： ARNWCDBDTFHADK-UHFFFAOYSA-N
• SMILES： Cl.OCC1(C2C=CC=CC=2)CCN(CCC(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 497.24878
• Monoisotopic Mass: 497.2485425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 553
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47